4-Amino-2-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-amino-2-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H14N2O2/c1-13-11(14)9-5-2-7(12)6-10(9)15-8-3-4-8/h2,5-6,8H,3-4,12H2,1H3,(H,13,14)
• InChI Key: FZAFPFAJOZTFEE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)N)OC2CC2

Description

4-Amino-2-cyclopropoxy-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position of the aromatic ring and an N-methyl group on the benzamide nitrogen. Its molecular formula is C₁₁H₁₄N₂O₂, yielding a molecular weight of 218.25 g/mol. The cyclopropoxy group introduces conformational rigidity due to the strained three-membered ring, which may enhance metabolic stability compared to linear alkoxy substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-2-cyclopropoxy-N-methylbenzamide typically involves the following steps:

Nitration: The starting material, 2-cyclopropoxy-N-methylbenzamide, undergoes nitration to introduce a nitro group at the 4-position.

Reduction: The nitro group is then reduced to an amino group using a reducing agent such as zinc powder in the presence of ammonium chloride in a mixture of water and methanol.

Purification: The product is purified by filtration, extraction with ethyl acetate, and drying over sodium sulfate.

Industrial Production Methods

Industrial production methods for 4-Amino-2-cyclopropoxy-N-methylbenzamide may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are often automated to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-cyclopropoxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as zinc powder and ammonium chloride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: Nitro and nitroso derivatives.

Reduction: Amines.

Substitution: Various substituted benzamides.

Scientific Research Applications

4-Amino-2-cyclopropoxy-N-methylbenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Amino-2-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, influencing their activity. The cyclopropoxy group may enhance the compound’s stability and bioavailability. The exact pathways and targets are still under investigation, but the compound’s unique structure suggests it may interact with enzymes and receptors in novel ways .

Comparison with Similar Compounds

Core Structural Differences

The table below highlights key structural variations among 4-Amino-2-cyclopropoxy-N-methylbenzamide and related benzamide derivatives:

Compound Name	Substituent at 2-Position	N-Substituent	Additional Functional Groups	Molecular Weight (g/mol)	Key Structural Features
4-Amino-2-cyclopropoxy-N-methylbenzamide	Cyclopropoxy	Methyl	None	218.25	Conformationally rigid cyclopropoxy, H-bond donors (NH₂, amide)
4-Amino-N-(4-amino-2-methoxyphenyl)benzamide	Methoxy	None	Second amino group on aryl ring	257.29	Dual amino groups, methoxy increases hydrophobicity
N-(4-Amino-2-methylphenyl)-2-(2-methoxyethoxy)-benzamide	2-Methoxyethoxy	None	Methylphenyl on benzamide N	300.35	Flexible methoxyethoxy chain, steric bulk from methylphenyl
4-Amino-N-(2-(tert-butyl)phenyl)-N-(1-phenyl-2-(pyridin-2-yl)ethyl)benzamide	None	Complex branched chain	Pyridinyl, tert-butyl	Not provided	High steric bulk, pyridine enhances π-π interactions

Physicochemical and Pharmacokinetic Properties

• Lipophilicity: The cyclopropoxy group in the target compound balances lipophilicity and solubility better than bulky groups like tert-butyl () or methoxyethoxy ().
• Hydrogen-Bonding Capacity: The target compound has two H-bond donors (amide NH and aromatic NH₂), whereas ’s dual amino groups provide three H-bond donors, which may enhance target binding but reduce membrane permeability .
• Molecular Weight : The target compound’s lower molecular weight (218.25 g/mol vs. 257–300 g/mol in analogs) suggests improved bioavailability and easier blood-brain barrier penetration .

Research Tools and Methodologies

• Synthetic Protocols : Copper(I) iodide and DBU () are common catalysts for amide bond formation, but cyclopropane ring synthesis may require additional steps .